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Compound of Interest

Compound Name: 2-Methyl-5-nitropyridine

Cat. No.: B155877

CAS Number: 21203-68-9

This technical guide provides a comprehensive overview of 2-Methyl-5-nitropyridine, a pivotal
chemical intermediate in the pharmaceutical and agrochemical industries. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its properties, synthesis, applications, and safety considerations.

Chemical and Physical Properties

2-Methyl-5-nitropyridine is a yellow to light brown crystalline solid at room temperature.[1] It is
an aromatic heterocyclic organic compound, characterized by a pyridine ring substituted with
both a methyl and a nitro group.[1] This unique structure makes it a valuable precursor in the
synthesis of more complex molecules.[2][3]

Table 1: Physical and Chemical Properties of 2-Methyl-5-nitropyridine
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Property Value
CAS Number 21203-68-9
Molecular Formula CeHsN202[1][2][4]

Molecular Weight 138.12 g/mol [4][5]

Appearance Yellow to light brown crystalline solid[1][3]
Melting Point 112 °C[3]

Boiling Point 237.1 °C at 760 mmHg[1]

Density 1.247 g/lcm3[1]

Flash Point 97.2 °C[1]

Solubility Sparingly soluble in water[1][6]

LogP 0.99[1]

Synthesis of 2-Methyl-5-nitropyridine

The synthesis of 2-Methyl-5-nitropyridine is most commonly achieved through the nitration of

2-methylpyridine (also known as 2-picoline).[1] Another documented method involves the

hydrolysis and decarboxylation of 2-(5-nitro-pyridin-2-yl)-malonic acid diethyl ester.[4][6]

Experimental Protocol 1: Nitration of 2-Methylpyridine

A common laboratory-scale synthesis involves the controlled nitration of 2-methylpyridine using

a mixture of concentrated nitric and sulfuric acids.[1] The reaction temperature is carefully

managed to favor substitution at the 5-position of the pyridine ring.[1]
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General Workflow for Nitration of 2-Methylpyridine
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Caption: General workflow for the nitration of 2-methylpyridine.
Experimental Protocol 2: Synthesis from Diethyl (5-

hitropyridin-2-yl)malonate

This method provides an alternative route to 2-Methyl-5-nitropyridine.
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Procedure:

To 12.0 g (42.5 mmol) of 2-(5-nitro-pyridin-2-yl)-malonic acid diethyl ester, add 120 mL of
cold 20% aqueous sulfuric acid.[4][6]

e Heat the mixture to 100 °C for 2 hours.[4][6]

o Cool the reaction mixture and add it to a cold, dilute sodium hydroxide solution to adjust the
pH to 10.[4][6]

o Extract the product with dichloromethane (four times).[4][6]
o Combine the organic phases and dry them over sodium sulfate.[4][6]

o Concentrate the filtrate to yield 2-methyl-5-nitropyridine as a brown solid (yield: 83%).[4][6]

Applications in Research and Drug Development

2-Methyl-5-nitropyridine is a crucial intermediate in the synthesis of pharmaceuticals and
agrochemicals.[7] Its utility stems from the reactivity of its functional groups, which allows for
the construction of complex molecular architectures.[3]

The pyridine ring is a common scaffold in many approved drugs, and the nitro group can be
readily reduced to an amine, a versatile functional group in drug molecules.[2] This makes 2-
Methyl-5-nitropyridine a valuable building block for a wide range of biologically active
compounds, including anti-infectives and anticancer drugs.[7]
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Role of 2-Methyl-5-nitropyridine in API Synthesis
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Caption: Role of 2-Methyl-5-nitropyridine in API synthesis.

Analytical Methods

For applications in pharmaceutical synthesis, high purity of 2-Methyl-5-nitropyridine (typically
>99.0% by HPLC) is essential.[2][3] The quantitative analysis of this compound can be
achieved using standard chromatographic techniques.

Table 2: Recommended Analytical Techniques
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Technique Detector Typical Use

High-Performance Liquid UVVi Purity assessment and
-Vis

Chromatography (HPLC) quantification[2][3]

Flame lonization Detector ] ) ]
Analysis of volatile to semi-

Gas Chromatography (GC) (FID) or Mass Spectrometry

volatile compounds][8]
(MS)

A general workflow for analytical method validation would include assessing specificity,
linearity, range, accuracy, and precision.[8]

Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for 2-Methyl-5-nitropyridine is not
readily available, data from structurally related compounds such as other nitropyridines and
methylpyridines can provide guidance on safe handling.

Table 3: General Safety and Hazard Information (based on related compounds)

Hazard Category Precautionary Statements

o Harmful if swallowed, in contact with skin, or if
Acute Toxicity

inhaled.[9]
Skin Corrosion/Irritation Causes skin irritation.[9][10][11]
Eye Damage/Irritation Causes serious eye irritation.[9][10][11]

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation.[9][10][12]

Handling Recommendations:
e Use only in a well-ventilated area.[9][13]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
respiratory protection if necessary.[9][13]

e Avoid breathing dust, fumes, or vapors.[13]
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e Wash hands thoroughly after handling.[9]

» Store in a cool, dry, and well-ventilated place, away from incompatible materials such as
strong acids and oxidizing agents.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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